2-(4-Methylphenyl)cyclopropanecarbohydrazide

• IUPAC Name: 2-(4-methylphenyl)cyclopropane-1-carbohydrazide
• InChI: InChI=1S/C11H14N2O/c1-7-2-4-8(5-3-7)9-6-10(9)11(14)13-12/h2-5,9-10H,6,12H2,1H3,(H,13,14)
• InChI Key: FIPFFUWDRAOWFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC2C(=O)NN
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID80402982
• Molecular Weight: 190.24 g/mol
• CAS RN: 438219-20-6

Description

“2-(4-Methylphenyl)cyclopropanecarbohydrazide” is a chemical compound with the molecular formula C11H14N2O. It has a molecular weight of 190.24. This compound is typically in solid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H14N2O/c1-7-2-4-8(5-3-7)9-6-10(9)11(14)13-12/h2-5,9-10H,6,12H2,1H3,(H,13,14).

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Chemical Reactivity and Synthesis Applications

• Cyclopropane Derivatives : Cyclopropane and its derivatives are of significant interest in drug development due to their unique chemical reactivity. The oxidation of methylene groups adjacent to cyclopropanes, for instance, is a critical reaction in synthesizing carbonylcyclopropanes, which are valuable intermediates in organic synthesis. This process highlights the importance of cyclopropane derivatives in developing new synthetic methodologies and compounds with potential therapeutic applications (Sedenkova, Andriasov, Kuznetsova, & Averina, 2018).

• Synthesis and Structure-Activity Relationships : The synthesis and investigation of cyclopropane-containing analogs of pharmacologically active compounds have demonstrated the potential for modifying the pharmacological activity levels of medicines. The incorporation of a cyclopropane fragment can impose conformational rigidity on molecules and increase the metabolic stability of the target structures, thereby extending their therapeutic action range (Novakov, Babushkin, Yablokov, Nawrozkij, Vostrikova, Shejkin, Mkrtchyan, & Balakin, 2018).

Molecular Mechanisms and Pharmacological Properties

• Thymol as an Example of Therapeutic Potential : Thymol, a compound with a different structural framework but relevant for its wide range of pharmacological properties, illustrates how specific molecules can possess antioxidant, anti-inflammatory, antibacterial, antifungal, and antitumor activities. This example underscores the importance of understanding molecular mechanisms for developing pharmaceuticals (Meeran, Javed, Al Taee, Azimullah, & Ojha, 2017).

Environmental Impact and Degradation

• Occurrence and Toxicity of Environmental Contaminants : Research on compounds like triclosan, which shares some functional similarities with various industrial chemicals, has been conducted to understand their environmental occurrence, toxicity, and degradation pathways. Such studies can offer insights into the environmental fate of synthetic compounds and inform the development of safer alternatives (Bedoux, Roig, Thomas, Dupont, & Bot, 2012).